Tin(ii)arsenate

Environmental Chemistry Arsenic Immobilization Solubility Thermodynamics
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula As2O8Sn3
Molecular Weight 634.0 g/mol
Cat. No. B15799744
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Technical Parameters


Basic Identity
Product NameTin(ii)arsenate
Molecular FormulaAs2O8Sn3
Molecular Weight634.0 g/mol
Structural Identifiers
InChIInChI=1S/2AsH3O4.3Sn/c2*2-1(3,4)5;;;/h2*(H3,2,3,4,5);;;/q;;3*+2/p-6
InChIKeyDEWDUEHRPQUMEF-UHFFFAOYSA-H
Commercial & Availability
Standard Pack Sizes0.25 g / 1 g / 5 g / 10 g / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

Tin(II) Arsenate – Identity & Baseline Properties


Tin(II) arsenate (stannous arsenate, CAS 15476-59-2) is an inorganic salt composed of Sn²⁺ cations and AsO₄³⁻ anions in a 3:2 stoichiometric ratio, yielding the formula Sn₃(AsO₄)₂ and a molecular weight of 633.97 g/mol [1]. It belongs to the broader class of sparingly soluble metal arsenates. Thermodynamic redeterminations show that Sn₃(AsO₄)₂ possesses an extremely low standard-state solubility product (Ksp°), making it the least soluble metal arsenate among those commonly studied [2]. This compound does not form stable ion-pairs with HAsO₄²⁻ in solution, a behavior that distinguishes it from Fe(III), Co(II), Zn(II), and several other metal arsenate systems [2].

Solubility Extremely low solubility supports long-term arsenic immobilization studies
Speciation No ion-pair formation enables simplified speciation modeling
Ion Exchange High acid-stable lanthanide affinity for ion-exchange research

Non-Interchangeability of Tin(II) Arsenate


Metal arsenates are not interchangeable, because their solubility, ion-pair formation tendencies, and ion-exchange selectivities vary by orders of magnitude. Tin(II) arsenate occupies an extreme position in the arsenate solubility spectrum: its Ksp° is 4–20 orders of magnitude lower than that of FeAsO₄, PbHAsO₄, or Zn₃(AsO₄)₂ [1]. Furthermore, Sn²⁺ is among the few divalent metal ions that do not form stable solution complexes with HAsO₄²⁻, whereas Fe³⁺, Co²⁺, and Zn²⁺ form complexes with measurable association constants [1]. Substituting another arsenate for Sn₃(AsO₄)₂ in any process that depends on minimal arsenic release, maximum precipitation efficiency, or specific ion-exchange selectivity will therefore alter performance in a quantifiable and predictable manner.

Solubility orders of magnitude differ
Substituting another metal arsenate may alter arsenic release by up to 27 orders of magnitude in solubility, changing immobilization performance.
Ion-pair formation differs
Fe³⁺, Co²⁺, Zn²⁺ form complexes with HAsO₄²⁻, while Sn²⁺ does not; speciation models cannot be directly transferred.
Ion-exchange selectivity varies
Lanthanide Kd values are matrix-specific; organic resins or other inorganic exchangers may show different acid-stable performance.

Head-to-Head Differentiation Evidence


Lowest Solubility Product Among Metal Arsenates

In a systematic redetermination of standard-state solubility products (Ksp°) for 14 metal arsenates, Sn₃(AsO₄)₂ exhibited the lowest Ksp° of 1.48 × 10⁻⁴⁸, making it the least soluble arsenate studied [1]. For comparison, FeAsO₄ has a Ksp° near 5.0 × 10⁻²¹, PbHAsO₄ approximately 1.6 × 10⁻²³, and Zn₃(AsO₄)₂·8H₂O (koettigite) on the order of 10⁻³³ to 10⁻³⁴ [1][2]. The difference of 15–27 orders of magnitude in solubility product translates to tin(II) arsenate being hundreds of millions to quadrillions of times less soluble than the common iron, lead, or zinc analogs under equivalent conditions.

Solubility product
Head-to-head
Ksp° = 1.48 × 10⁻⁴⁸
Supports arsenic immobilization endpoint review
Compared to FeAsO₄ ≈10⁻²¹, PbHAsO₄ ≈10⁻²³; 25 °C, FAAS/IC
Environmental Chemistry Arsenic Immobilization Solubility Thermodynamics

Absence of Ion-Pair Formation with Arsenate

In the same study, ion chromatography and solubility modeling demonstrated that Sn²⁺ does not form stable ion-pairs with HAsO₄²⁻ in solution, whereas several other metal ions form complexes with defined association constants [1]. For instance, log K for FeHAsO₄⁺ is 4.88, for CoHAsO₄⁰ is 1.50, and for ZnHAsO₄⁰ is 3.28 [1]. The absence of such complexes for Sn²⁺ means that dissolved tin and arsenate species remain largely independent in solution, simplifying speciation predictions and eliminating the confounding effects of ion-pair formation that complicate the behavior of iron, cobalt, or zinc arsenate systems.

Ion-pair formation
Head-to-head
Sn²⁺: no complex FeHAsO₄⁺ log K 4.88 CoHAsO₄⁰ log K 1.50 ZnHAsO₄⁰ log K 3.28
Simplifies speciation model calibration context
Ion chromatography, 25 °C
Aquatic Chemistry Speciation Metal–Ligand Complexation

Selective Lanthanide Adsorption

Glassy tin arsenate with the composition Sn(HAsO₄)₂·2.7H₂O (a hydrated tin(IV) arsenate closely related to the Sn(II) system) was evaluated for its adsorption of La³⁺, Sm³⁺, Eu³⁺, and Yb³⁺ from HNO₃ solutions at pH 1, 2, and 4 [1]. At pH 4, the distribution coefficients (Kd) exceeded 10⁴ mL/g for all four lanthanides, and separation factors between light (La, Sm) and heavy (Yb) lanthanides reached values indicative of chromatographic utility [1]. In contrast, commercial organic cation-exchange resins under identical acidic conditions typically show Kd values below 10²–10³ mL/g for trivalent lanthanides, representing a 10–100× enhancement for the inorganic tin arsenate matrix [1].

Lanthanide adsorption
Class-level
Kd > 10⁴ mL/g for La, Sm, Eu, Yb at pH 4
Supports lanthanide separation method development
Batch adsorption, HNO₃; 10–100× vs organic resins
Radiochemistry Ion Exchange Lanthanide Separation

Application Scenarios for Tin(II) Arsenate


Arsenic Immobilization in Wastewater Treatment

When wastewater streams contain both arsenic and heavy metals, the formation of metal arsenates is a natural sequestration pathway. The Ksp° of Sn₃(AsO₄)₂ at 1.48 × 10⁻⁴⁸ is the lowest among all studied metal arsenates [1]. This extreme insolubility makes tin(II) arsenate the thermodynamically most stable sink for arsenate, capable of reducing dissolved arsenic concentrations to sub-ppb levels, outperforming iron (FeAsO₄, Ksp° ≈ 10⁻²¹) and lead (PbHAsO₄, Ksp° ≈ 10⁻²³) arsenates by many orders of magnitude.

Simplified Speciation Modeling with Tin-Arsenate

Sn²⁺ is one of eight metal ions confirmed not to form stable ion-pairs with HAsO₄²⁻, in contrast to Fe³⁺ (log K = 4.88), Zn²⁺ (log K = 3.28), and Co²⁺ (log K = 1.50) [1]. This property eliminates ion-pair corrections from solubility models, making the Sn(II)–As(V) system a clean experimental platform for calibrating arsenate solubility algorithms and validating geochemical speciation codes without confounding complexation equilibria.

Acid-Resistant Exchanger for Lanthanide Separations

Glassy tin arsenate (Sn(HAsO₄)₂·2.7H₂O) exhibits Kd values exceeding 10⁴ mL/g for La, Sm, Eu, and Yb at pH 4 in HNO₃ [1]. This is 10–100× higher than typical organic resins under acidic conditions, positioning tin arsenate-based exchangers for applications in analytical radiochemistry, spent nuclear fuel reprocessing, and rare-earth element purification where acid stability and radiation resistance are required.

Application
Selection Property
Validation Focus
Arsenic immobilization studies
Reported lowest solubility among metal arsenates
Long-term immobilization endpoint monitoring
Speciation modeling research
Absence of ion-pair formation simplifies speciation
Algorithm calibration and model validation
Lanthanide ion-exchange separation
High acid-stable adsorption coefficients reported
Distribution coefficient validation under acidic conditions

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